Cas no 1353878-07-5 (5-chloro-3-hydroxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione)

• Product Name: 5-chloro-3-hydroxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione
• CAS No: 1353878-07-5
• MF: C₈H₇ClO₃S
• MW: 218.657380342484
• MDL: MFCD20444433
• CID: 4592202
• Update Time: 2025-11-02

5-chloro-3-hydroxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-hydroxy-2,3-dihydro-1$l^{6}-benzothiophene-1,1-dione
• 5-Chloro-3-hydroxy-2,3-dihydro-benzothiophene-1,1-dione
• 5-chloro-3-hydroxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione

• MDL： MFCD20444433
• Inchi： 1S/C8H7ClO3S/c9-5-1-2-8-6(3-5)7(10)4-13(8,11)12/h1-3,7,10H,4H2
• InChI Key： RKSPUXNPAQVIRM-UHFFFAOYSA-N
• SMILES： C12=CC=C(Cl)C=C1C(O)CS2(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 5-chloro-3-hydroxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione

Comprehensive Overview of 5-chloro-3-hydroxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione (CAS No. 1353878-07-5)

The compound 5-chloro-3-hydroxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione (CAS No. 1353878-07-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the benzothiophene core and sulfone functional groups, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its chloro and hydroxy substituents offer versatile reactivity for further derivatization.

In recent years, the demand for heterocyclic compounds like 5-chloro-3-hydroxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione has surged due to their role in developing small-molecule therapeutics. This compound's CAS No. 1353878-07-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis. Its structural analogs have been explored for their anti-inflammatory and antioxidant properties, aligning with the growing interest in targeted drug delivery systems.

The synthesis of 5-chloro-3-hydroxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione typically involves multi-step reactions, including electrophilic aromatic substitution and oxidation processes. Its sulfone moiety is critical for enhancing solubility and stability, which are key factors in pharmacokinetic optimization. Laboratories often prioritize this compound for high-throughput screening due to its compatibility with combinatorial chemistry techniques.

From an industrial perspective, CAS No. 1353878-07-5 is cataloged by major chemical suppliers as a research-grade reagent, emphasizing its non-commercial, experimental use. Its benzothiophene derivatives are also investigated in material science for applications such as organic semiconductors and photovoltaic materials, responding to the global push for sustainable energy solutions.

Safety data sheets highlight that 5-chloro-3-hydroxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione requires standard laboratory handling protocols, including the use of personal protective equipment (PPE). While not classified as hazardous under current regulations, its chlorinated structure warrants careful disposal to align with green chemistry principles. This aligns with the broader trend of eco-friendly synthesis methods in modern research.

In summary, 5-chloro-3-hydroxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione (CAS No. 1353878-07-5) represents a nexus of innovation in drug development and advanced materials. Its multifaceted applications and rigorous synthesis pathways make it a subject of ongoing study, particularly in contexts like structure-activity relationship (SAR) analysis and molecular design. As research evolves, this compound is poised to contribute to breakthroughs in precision medicine and renewable energy technologies.